Cas no 3625-81-8 ((1,4-benzodioxan-2-ylmethyl)guanidinium sulphate)

(1,4-benzodioxan-2-ylmethyl)guanidinium sulphate structure
3625-81-8 structure
Product Name:(1,4-benzodioxan-2-ylmethyl)guanidinium sulphate
CAS No:3625-81-8
MF:C20H28N6O8S
MW:512.536723136902
CID:921164
PubChem ID:23724918
Update Time:2025-04-19

(1,4-benzodioxan-2-ylmethyl)guanidinium sulphate Chemical and Physical Properties

Names and Identifiers

    • (1,4-benzodioxan-2-ylmethyl)guanidinium sulphate
    • carbamimidoyl(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)azanium,sulfate
    • bis{(E)-amino[(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)imino]methanaminium} sulfate
    • Envacar (TN)
    • (1,4-Benzodioxan-2-ylmethyl)guanidine; 2-(Guanidinomethyl)-1,4-benzodioxan Hemisulfate; Guanoxane; N-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]guanidine Hemisulfate
    • 1-((2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methyl)guanidine hemisulfate
    • BCP09573
    • 3625-81-8
    • D04399
    • N6IT80R85G
    • Envacar
    • Guanidine, (2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-, sulfate (2:1)
    • A918361
    • (1,4-BENZODIOXAN-2-YL-METHYL)GUANIDINE SULPHATE (2:1)
    • (1,4-Benzodioxan-2-ylmethyl)guanidine sulfate
    • (1,4-BENZODIOXAN-2-YL-METHYL)GUANIDINE SULFATE (2:1)
    • Guanoxan sulfate
    • 5714-04-5
    • GUANOXAN SULFATE [WHO-DD]
    • MFCD01724453
    • 1-((2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methyl)guanidine sulfate(2:1)
    • GUANOXAN SULFATE [MI]
    • AKOS016012004
    • 2-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)guanidine;sulfuric acid
    • Guanoxan sulfate [USAN]
    • NSC-108162
    • bis(N-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]guanidine); sulfuric acid
    • Q27284630
    • GUanoxani Sulfas
    • 1-((2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)methyl)guanidinesulfate(2:1)
    • Guanoxan sulfate (USAN)
    • GUANOXAN SULFATE [MART.]
    • Guanoxan Hemisulfate
    • Guanoxan sulphate
    • GUANIDINE, (2,3-DIHYDRO-1,4-BENZODIOXIN-2-YLMETHYL)-, SULPHATE (2:1)
    • CHEMBL1742462
    • Inchi: 1S/2C10H13N3O2.H2O4S/c2*11-10(12)13-5-7-6-14-8-3-1-2-4-9(8)15-7;1-5(2,3)4/h2*1-4,7H,5-6H2,(H4,11,12,13);(H2,1,2,3,4)
    • InChI Key: NSGHAKPGHCNTPS-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)O.O1C2C=CC=CC=2OCC1C/N=C(\N)/N.O1C2C=CC=CC=2OCC1C/N=C(\N)/N

Computed Properties

  • Exact Mass: 512.16914
  • Monoisotopic Mass: 512.16893305g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 4
  • Complexity: 322
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 249Ų

Experimental Properties

  • PSA: 250.14
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